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Compound of Interest

Compound Name: N-(2-Bromoethoxy)phthalimide

Cat. No.: B134377 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(2-Bromoethoxy)phthalimide is a crucial intermediate in organic synthesis, notably in the

Gabriel synthesis for the preparation of primary amines and as a building block for various

pharmaceutical compounds[1]. The purity of this reagent is paramount for the success of

subsequent reactions, directly impacting yield and the impurity profile of the final product.

Recrystallization is a robust and widely employed technique for the purification of solid organic

compounds. This application note provides a detailed protocol for the purification of N-(2-
Bromoethoxy)phthalimide by recrystallization, enabling the removal of impurities and

resulting in a product with high purity, as indicated by its melting point.

Data Presentation
The following table summarizes the quantitative data associated with the recrystallization of N-
(2-Bromoethoxy)phthalimide, including its physical properties and expected outcomes from

the purification process.
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Parameter Value Reference

Molecular Formula C₁₀H₈BrNO₂ [2][3]

Molecular Weight 254.08 g/mol [2][3]

Appearance
White to light tan crystalline

powder
[2][3]

Melting Point (Crude) 78-80 °C [4]

Melting Point (Recrystallized) 80-83 °C [2][4][5]

Solvent for Recrystallization 75% Aqueous Ethanol [1][4]

Solvent Volume
200 mL per 50 g of crude

product
[4]

Decolorizing Agent (Optional)
5 g Norite (activated carbon)

per 50 g of crude product
[4]

Expected Yield after 1st

Recrystallization

~80% (e.g., 40 g from 50 g of

crude product)
[4]

Cooling Temperature 0 °C [4]

Experimental Protocol
This protocol details the step-by-step methodology for the purification of N-(2-
Bromoethoxy)phthalimide by recrystallization.

Materials and Equipment:

Crude N-(2-Bromoethoxy)phthalimide

Ethanol (95% or absolute)

Deionized water

Decolorizing carbon (e.g., Norite)

Erlenmeyer flasks
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Heating mantle or hot plate with magnetic stirrer

Reflux condenser

Buchner funnel and flask

Filter paper

Ice bath

Spatula

Glass stirring rod

Melting point apparatus

Procedure:

Solvent Preparation: Prepare a 75% aqueous ethanol solution by mixing the appropriate

volumes of ethanol and deionized water. For every 50 g of crude N-(2-
Bromoethoxy)phthalimide, approximately 200 mL of the solvent mixture will be required[4].

Dissolution: Place the crude N-(2-Bromoethoxy)phthalimide into an Erlenmeyer flask. Add

the 75% aqueous ethanol solution and a magnetic stir bar. Gently heat the mixture to boiling

while stirring to dissolve the solid. It is noted that crude product may contain a small amount

of material insoluble in alcohol[4].

Decolorization (Optional): If the solution is colored, remove it from the heat and add a small

amount of decolorizing carbon (approximately 5 g for every 50 g of crude product)[4].

Caution: Do not add activated carbon to a boiling solution, as this may cause it to boil over.

After adding the carbon, bring the solution back to a boil for about 10 minutes[4].

Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter

paper to remove the decolorizing carbon and any other insoluble impurities. This step should

be performed rapidly to prevent premature crystallization of the product in the funnel.

Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling

promotes the formation of larger, purer crystals. Once the solution has reached room
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temperature, place it in an ice bath and cool to 0 °C to maximize the yield of the crystallized

product[4].

Isolation of Crystals: Collect the white crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of ice-cold 75% aqueous ethanol to remove any

residual soluble impurities.

Drying: Dry the purified crystals in a vacuum oven or air dry them until a constant weight is

achieved.

Purity Assessment: Determine the melting point of the recrystallized product. A sharp melting

point in the range of 80-83 °C indicates a high degree of purity[2][4]. A second

recrystallization may be performed to further increase the purity, which can raise the melting

point to 82-83 °C[4].

Visualizations
Recrystallization Workflow for N-(2-Bromoethoxy)phthalimide

Caption: Workflow for the purification of N-(2-Bromoethoxy)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b134377#purification-of-n-2-bromoethoxy-
phthalimide-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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